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Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Sodium
Naphthionate

This technical guide provides a comprehensive overview of the core physical and chemical

properties of sodium 4-amino-1-naphthalenesulfonate, commonly known as Naphthionic Acid

Sodium Salt or Sodium Naphthionate. The information is intended for researchers, scientists,

and professionals in drug development and chemical synthesis.

Chemical Identity
Sodium naphthionate is the sodium salt of naphthionic acid (4-amino-1-naphthalenesulfonic

acid).[1] It is a key intermediate in the synthesis of various azo dyes.[2][3]
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Identifier Value

IUPAC Name sodium;4-aminonaphthalene-1-sulfonate[4]

Common Names

Naphthionic Acid Sodium Salt, Sodium

Naphthionate, Sodium 4-amino-1-

naphthalenesulfonate[1][4]

CAS Number 130-13-2[1][4]

Parent Acid CAS 84-86-6 (Naphthionic Acid)[2][5]

Molecular Formula C₁₀H₈NNaO₃S[4]

Molecular Weight 245.23 g/mol [4]

SMILES
C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)[O-])N.

[Na+][4]

Physical Properties
Sodium naphthionate typically appears as a white to off-white or light-yellow crystalline

powder.[1][6][7] The anhydrous form is known to lose water at 100°C.[6] Aqueous solutions of

the salt are noted to have a distinct blue fluorescence.[2][6]

Property Value Conditions

Appearance
White to off-white/grayish flaky

crystals[1][6][7]

Standard Temperature and

Pressure

Melting Point 280°C (Decomposes)[6][7][8] -

Density ~1.67 g/cm³[6] 25°C/4°C[9]

Solubility

Soluble in water, soluble in

95% ethanol, insoluble in

ether[6]

-

pH 6.8 - 7.0[6][7]
10 g/L aqueous solution at

20°C

pKa (Parent Acid) 2.81[2] 25°C
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Chemical Properties and Reactivity
Sodium naphthionate exhibits good thermal stability but is sensitive to air, light, and humidity.

[1][6] Its primary chemical utility lies in the reactivity of its amino group, which can be diazotized

and coupled with other aromatic compounds to form azo dyes.[3]

Property Description

Stability

Stable under normal conditions. Sensitive to air,

light, and humidity.[1][6] Decomposes upon

heating.[6]

Reactivity
The amino group can undergo diazotization

reactions, a critical step in azo dye synthesis.[3]

Hazards

May cause skin and eye irritation.[4][10]

Inhalation, ingestion, or skin absorption can be

harmful.[6]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of sodium
naphthionate.

Technique Description

UV-Vis
Spectral data is available through resources like

SpectraBase.[4]

Infrared (IR)

FTIR spectra, typically obtained using a KBr

wafer technique, are available for analysis.[4]

The NIST Chemistry WebBook provides IR

spectral data for the parent naphthionic acid.[11]

NMR

¹H NMR and ¹³C NMR spectra have been

recorded and are available in spectral

databases.[4][12]
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Experimental Protocols
Synthesis of Naphthionic Acid Sodium Salt
The industrial preparation of sodium naphthionate is typically achieved through the

sulfonation of 1-naphthylamine, followed by neutralization.

Workflow: Synthesis of Sodium Naphthionate
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Step 1: Sulfonation (Bake Process)

Step 2: Neutralization & Isolation

1-Naphthylamine

1-Naphthylamine Sulfate (Suspension)

+ H₂SO₄ in Solvent

Sulfuric Acid (H₂SO₄) o-Dichlorobenzene (Solvent)

Heat to 180-190°C

Naphthionic Acid

Water Distilled Off

Extraction

Sodium Carbonate Solution (Na₂CO₃)

Sodium Naphthionate Solution

Concentration & Crystallization

Sodium Naphthionate Crystals

Click to download full resolution via product page

Caption: Synthesis of Sodium Naphthionate via Solvent-Bake Process.
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Methodology:

Formation of Sulfate: 1-Naphthylamine is dissolved in an inert, high-boiling solvent like o-

dichlorobenzene.[2] Sulfuric acid is added to form a suspension of 1-naphthylamine sulfate.

[2][9]

Baking Process: The suspension is gradually heated to approximately 180-190°C.[2][9] This

temperature is maintained to drive the sulfonation reaction and distill off the water formed,

which is recycled with the solvent.[2] This process rearranges the initial sulfamate to the

more stable 4-sulfonic acid derivative.

Neutralization and Extraction: After the reaction is complete, the mixture is cooled. The

product, naphthionic acid, is extracted from the solvent by adding it to an aqueous solution of

sodium carbonate or another suitable base to neutralize the acid and form the water-soluble

sodium salt.[2][9]

Isolation: The aqueous solution containing sodium naphthionate is separated. The final

product is obtained by concentrating the solution and allowing the salt to crystallize, which is

then filtered and dried.[6]

Purification
Purification is typically achieved by recrystallization. The parent naphthionic acid can be

crystallized from water, where it forms needles.[2] The sodium salt can also be purified by

recrystallization from aqueous solutions.

Diazotization and Azo Coupling
A primary application of sodium naphthionate is its use as a diazo component in azo dye

synthesis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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